Cas no 1704234-68-3 (6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one)
6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one
- 1704234-68-3
- EN300-1105724
-
- Inchi: 1S/C11H12N2O2/c1-2-3-6-13-9-5-4-8(12)7-10(9)15-11(13)14/h2-5,7H,6,12H2,1H3/b3-2+
- InChI Key: QTTRNJKCNVFHAZ-NSCUHMNNSA-N
- SMILES: O1C(N(C/C=C/C)C2C=CC(=CC1=2)N)=O
Computed Properties
- Exact Mass: 204.089877630g/mol
- Monoisotopic Mass: 204.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55.6Ų
6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1105724-0.05g |
6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one |
1704234-68-3 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1105724-0.1g |
6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one |
1704234-68-3 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1105724-0.25g |
6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one |
1704234-68-3 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1105724-0.5g |
6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one |
1704234-68-3 | 95% | 0.5g |
$739.0 | 2023-10-27 | |
| Enamine | EN300-1105724-1.0g |
6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one |
1704234-68-3 | 1g |
$1100.0 | 2023-06-10 | ||
| Enamine | EN300-1105724-2.5g |
6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one |
1704234-68-3 | 95% | 2.5g |
$1509.0 | 2023-10-27 | |
| Enamine | EN300-1105724-5.0g |
6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one |
1704234-68-3 | 5g |
$3189.0 | 2023-06-10 | ||
| Enamine | EN300-1105724-10.0g |
6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one |
1704234-68-3 | 10g |
$4729.0 | 2023-06-10 | ||
| Enamine | EN300-1105724-1g |
6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one |
1704234-68-3 | 95% | 1g |
$770.0 | 2023-10-27 | |
| Enamine | EN300-1105724-5g |
6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one |
1704234-68-3 | 95% | 5g |
$2235.0 | 2023-10-27 |
6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one
6-Amino-3-(But-2-en-1-yl)-2,3-Dihydro-1,3-Benzoxazol-2-One: A Comprehensive Overview
6-Amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one, also known by its CAS number 1704234-68-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of benzoxazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a benzoxazole ring system with an amino group at position 6 and a butenyl group at position 3, contributing to its unique chemical properties.
The synthesis of 6-amino derivatives has been a focal point in recent research, as these compounds often exhibit potent biological activities. The presence of the butenyl group introduces additional complexity to the molecule, potentially enhancing its ability to interact with biological targets. Recent studies have explored the use of microwave-assisted synthesis techniques to optimize the preparation of this compound, significantly improving reaction yields and reducing synthesis time compared to traditional methods.
In terms of biological activity, 6-amino-substituted benzoxazoles have demonstrated promising results in various assays. For instance, research has highlighted the potential of this compound as an anti-inflammatory agent. The benzoxazolone core is known to modulate inflammatory pathways, and the substitution pattern in this compound further enhances its efficacy. Additionally, preliminary studies suggest that this compound may possess antioxidant properties, making it a candidate for applications in neurodegenerative diseases where oxidative stress plays a significant role.
The structural versatility of 6-amino-butenyl-substituted benzoxazoles has also led to investigations into their potential as kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and inhibiting their activity can be therapeutic in conditions such as cancer and inflammatory disorders. Computational studies using molecular docking have revealed that this compound exhibits favorable binding affinities towards several kinase targets, providing a foundation for further experimental validation.
Beyond its pharmacological applications, the synthesis and characterization of CAS 1704234-68-3 have contributed to advancements in synthetic organic chemistry. The development of efficient synthetic routes has not only facilitated access to this compound but also provided insights into the reactivity of related heterocyclic systems. Researchers have employed various strategies, including ring-closing metathesis and tandem reactions, to construct the benzoxazole framework with high precision.
In conclusion, 6-amino-butenyl-benzoxazolone, CAS number 1704234-68-3 strong>, represents a valuable addition to the arsenal of bioactive compounds under investigation. Its unique structure and promising biological profile make it a subject of continued interest across multiple disciplines. As research progresses, further elucidation of its mechanism of action and optimization of its pharmacokinetic properties will be essential steps toward realizing its therapeutic potential.
1704234-68-3 (6-amino-3-(but-2-en-1-yl)-2,3-dihydro-1,3-benzoxazol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)